BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
1-(4-Chlorophenyl)-5-methoxy-1-pentanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(4-Chlorophenyl)-5-methoxy-1-
Compound Name:
pentanone

Cat. No.: B125406

Introduction

This document provides a detailed overview of the molecular weight and related
physicochemical properties of the compound 1-(4-Chlorophenyl)-5-methoxy-1-pentanone.
The information herein is intended for researchers, scientists, and professionals engaged in
drug development and chemical synthesis. This guide focuses on the fundamental molecular
characteristics of the compound, presenting data in a structured and accessible format.

Molecular Identity and Structure

1-(4-Chlorophenyl)-5-methoxy-1-pentanone is a chemical compound with the molecular
formula C12H15CIO2[1]. The structure consists of a pentanone backbone substituted with a
methoxy group at the 5-position and a 4-chlorophenyl group at the 1-position.

Physicochemical Data

The fundamental physicochemical properties of 1-(4-Chlorophenyl)-5-methoxy-1-pentanone
are summarized in the table below. The molecular weight is a critical parameter for a wide
range of applications in chemistry and pharmacology, including stoichiometric calculations,
analytical method development, and interpretation of mass spectrometry data.
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Parameter Value Reference
Molecular Formula C12H15CIO2 [1]
Molecular Weight 226.70 g/mol Calculated
CAS Number 1346603-14-2 [1]

Experimental Protocols
Protocol 1: Determination of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms.
Methodology:

« |dentify the Molecular Formula: The molecular formula for 1-(4-Chlorophenyl)-5-methoxy-1-
pentanone is C12H15CIOx-.

» Determine Atomic Weights: The standard atomic weights of the constituent elements are
used for the calculation:

o

Carbon (C): 12.011 u

o

Hydrogen (H): 1.008 u

[¢]

Chlorine (Cl): 35.453 u

[¢]

Oxygen (O): 15.999 u

» Calculate Molecular Weight: The molecular weight is calculated as follows:
o Molecular Weight = (12 x 12.011) + (15 x 1.008) + (1 x 35.453) + (2 x 15.999)
o Molecular Weight = 144.132 + 15.120 + 35.453 + 31.998

o Molecular Weight = 226.703 g/mol
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Visualizations

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.
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Figure 1: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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